1,3-benzodioxol-5-yl(4-methylbenzyl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,3-benzodioxol-5-yl(4-methylbenzyl)amine, also known as MBDB, is a psychoactive drug that belongs to the amphetamine family. MBDB is a derivative of MDMA (3,4-methylenedioxymethamphetamine) and has similar effects on the central nervous system. MBDB is a non-neurotoxic drug and has been studied for its potential therapeutic applications.
Mechanism of Action
1,3-benzodioxol-5-yl(4-methylbenzyl)amine acts as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI), which means that it blocks the reuptake of these neurotransmitters, leading to an increase in their levels in the brain. This results in an increase in mood, energy, and alertness. 1,3-benzodioxol-5-yl(4-methylbenzyl)amine also acts as a mild agonist of serotonin receptors, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
1,3-benzodioxol-5-yl(4-methylbenzyl)amine has been shown to increase heart rate, blood pressure, and body temperature. It also causes dilation of the pupils and dryness of the mouth. 1,3-benzodioxol-5-yl(4-methylbenzyl)amine has been shown to have a low potential for abuse and dependence, and it does not produce significant euphoria or hallucinations.
Advantages and Limitations for Lab Experiments
1,3-benzodioxol-5-yl(4-methylbenzyl)amine has several advantages for lab experiments, including its non-neurotoxicity and low potential for abuse and dependence. However, 1,3-benzodioxol-5-yl(4-methylbenzyl)amine is a controlled substance in many countries, which limits its availability for research purposes.
Future Directions
There are several future directions for research on 1,3-benzodioxol-5-yl(4-methylbenzyl)amine. One potential area of research is its use as an antidepressant and anxiolytic. 1,3-benzodioxol-5-yl(4-methylbenzyl)amine may also have potential therapeutic applications in the treatment of Parkinson's disease and other neurodegenerative disorders. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of 1,3-benzodioxol-5-yl(4-methylbenzyl)amine.
Synthesis Methods
1,3-benzodioxol-5-yl(4-methylbenzyl)amine can be synthesized from safrole, which is a natural product obtained from sassafras oil. The synthesis involves several steps, including oxidation, reduction, and alkylation. The final product is a white crystalline powder that is soluble in water and ethanol.
Scientific Research Applications
1,3-benzodioxol-5-yl(4-methylbenzyl)amine has been studied for its potential therapeutic applications, including its use as an antidepressant and anxiolytic. 1,3-benzodioxol-5-yl(4-methylbenzyl)amine has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain, which are neurotransmitters that are involved in mood regulation. 1,3-benzodioxol-5-yl(4-methylbenzyl)amine has also been studied for its potential use in the treatment of Parkinson's disease and other neurodegenerative disorders.
properties
IUPAC Name |
N-[(4-methylphenyl)methyl]-1,3-benzodioxol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2/c1-11-2-4-12(5-3-11)9-16-13-6-7-14-15(8-13)18-10-17-14/h2-8,16H,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REYMHRRAMQYIQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.